Cas no 2227906-04-7 ((1R)-2-amino-1-2-(pyrrolidin-1-yl)phenylethan-1-ol)

• Product Name: (1R)-2-amino-1-2-(pyrrolidin-1-yl)phenylethan-1-ol
• CAS No: 2227906-04-7
• MF: C₁₂H₁₈N₂O
• MW: 206.284122943878
• CID: 5862249
• PubChem ID: 29890117
• Update Time: 2025-10-28

(1R)-2-amino-1-2-(pyrrolidin-1-yl)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-2-amino-1-2-(pyrrolidin-1-yl)phenylethan-1-ol
• EN300-1758905
• (1R)-2-amino-1-[2-(pyrrolidin-1-yl)phenyl]ethan-1-ol
• 2227906-04-7

• Inchi： 1S/C12H18N2O/c13-9-12(15)10-5-1-2-6-11(10)14-7-3-4-8-14/h1-2,5-6,12,15H,3-4,7-9,13H2/t12-/m0/s1
• InChI Key： QNLUNLWRVCTMDP-LBPRGKRZSA-N
• SMILES： O[C@@H](CN)C1C=CC=CC=1N1CCCC1

Computed Properties

• Exact Mass: 206.141913202g/mol
• Monoisotopic Mass: 206.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 49.5Ų

Additional information on (1R)-2-amino-1-2-(pyrrolidin-1-yl)phenylethan-1-ol

Introduction to (1R)-2-amino-1-(2-(pyrrolidin-1-yl)phenyl)ethan-1-ol (CAS No. 2227906-04-7)

Chemical Overview: (1R)-2-amino-1-(2-(pyrrolidin-1-yl)phenyl)ethan-1-ol, also known by its CAS registry number 2227906-04-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes an amino group, a pyrrolidine ring, and a phenolic hydroxyl group. The stereochemistry at the chiral center (denoted by the R configuration) plays a crucial role in its biological activity and pharmacokinetic properties.

Synthesis and Structure: The synthesis of (1R)-2-amino-1-(2-(pyrrolidin-1-yl)phenyl)ethan-1-ol involves a series of carefully designed organic reactions, including coupling reactions, reductions, and stereochemical control techniques. The molecule's structure is notable for its chiral center, which is critical for its interaction with biological targets. Recent advancements in asymmetric synthesis have enabled the efficient production of this compound with high enantiomeric excess, making it more accessible for research and potential therapeutic applications.

Biological Activity: Research into the biological activity of (1R)-2-amino-1-(2-(pyrrolidin-1-yl)phenyl)ethan-1-ol has revealed promising results in various pharmacological models. Studies have demonstrated its potential as a neuroprotective agent, with evidence suggesting it may mitigate oxidative stress and inflammation in neuronal cells. Additionally, this compound has shown antidepressant-like effects in preclinical models, highlighting its potential as a novel therapeutic for mood disorders.

Pharmacokinetics and Toxicology: Understanding the pharmacokinetics of (1R)-2-amino-1-(2-(pyrrolidin-1-yl)phenyl)ethan-1ol is essential for its development as a drug candidate. Recent studies have investigated its absorption, distribution, metabolism, and excretion (ADME) properties, revealing favorable bioavailability and low toxicity profiles in preclinical models. These findings support further exploration of its therapeutic potential in human subjects.

Applications in Drug Discovery: The unique combination of structural features in (1R)-2-amino_(continued...)